Deposition of germanium by laser-induced photolysis of organogermanes in the liquid phase
Journal of Materials Chemistry Pub Date: DOI: 10.1039/JM9920201289
Abstract
The deposition of germanium films uncontaminated by carbon has been achieved, using an ArF laser, by photolysis of dodecane solutions of various organogermanes: R4Ge (R = Et or Prn);R3GeH (R = Et or Pri);R2GeH2(R = Et or Pri); PhCH2GeH3; R2Ge(CH = CH2)2(R = Et or Ph);R3GeR′(R = Me, R′= CH2CH = CH2; R = Et, R′= CH2CH = CH2 or CH = CHCH3; R3= Et3, Pri3, or PhEt2, R′= CH = CH2). The photolytic decomposition efficiency of organogermanes is enhanced by the presence of hydrogen and vinyl groups bonded to germanium. The properties of the films have been characterised by backscattering analysis, scanning electron microscopy, and X-ray microscopy.
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Journal Name：Journal of Materials Chemistry
Research Products
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CAS no.: 135861-49-3
